N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-oxo-3(4H)-quinazolinyl)acetamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C13H11N5O2S/c1-8-16-17-13(21-8)15-11(19)6-18-7-14-10-5-3-2-4-9(10)12(18)20/h2-5,7H,6H2,1H3,(H,15,17,19)
• InChI Key: BAOIBCKEOCQICZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C13H11N5O2S
• Molecular Weight: 301.33 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-oxo-3(4H)-quinazolinyl)acetamide and its derivatives are a class of compounds that have attracted interest due to their potential biological activities. Although direct studies on this specific compound might be limited, research on similar compounds provides valuable insights into their synthesis, structure, and properties.

Synthesis Analysis

The synthesis of compounds with thiadiazole and quinazolinone fragments involves several key steps, including alkylation of potassium salts and aminolysis of activated acids. Techniques such as N-hetaryl-2-chloroacetamides alkylation and the use of N,N'-carbonyldiimidazole (CDI) for activating acids are common. The structures of synthesized compounds are confirmed using methods like IR, 1H NMR, MS, and EI-MS analysis (Kovalenko et al., 2012).